5-Amino-2-(cyclopentoxy)thiazole
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
5-Amino-2-(cyclopentoxy)thiazole is a thiazole derivative characterized by a cyclopentyl ether substituent at the 2-position and an amino group at the 5-position of the thiazole ring. Thiazoles are heterocyclic compounds with a five-membered ring containing sulfur and nitrogen, widely studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and enzyme-inhibitory properties . The cyclopentoxy group in this compound introduces steric bulk and lipophilicity, which may enhance membrane permeability and metabolic stability compared to simpler thiazole derivatives.
Properties
Molecular Formula |
C8H12N2OS |
|---|---|
Molecular Weight |
184.26 g/mol |
IUPAC Name |
2-cyclopentyloxy-1,3-thiazol-5-amine |
InChI |
InChI=1S/C8H12N2OS/c9-7-5-10-8(12-7)11-6-3-1-2-4-6/h5-6H,1-4,9H2 |
InChI Key |
VTXAAQILOWFMCM-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(C1)OC2=NC=C(S2)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-Amino-2-(cyclopentoxy)thiazole can be achieved through various synthetic routes. One common method involves the cyclization of appropriate precursors under specific reaction conditions. For example, a one-pot three-component cascade cyclization of enaminones, cyanamide, and elemental sulfur can provide 2-amino-5-acylthiazoles in good yields . The reaction conditions typically involve the use of solvents such as ethanol or methanol and may require heating to facilitate the cyclization process.
Industrial Production Methods
Industrial production of 5-Amino-2-(cyclopentoxy)thiazole may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and efficiency, often involving continuous flow reactors and automated systems to ensure consistent production. The use of catalysts and specific reaction conditions would be tailored to maximize the yield and purity of the final product.
Chemical Reactions Analysis
Types of Reactions
5-Amino-2-(cyclopentoxy)thiazole undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.
Reduction: Reduction reactions can convert the thiazole ring to dihydrothiazole derivatives.
Substitution: Electrophilic and nucleophilic substitution reactions can occur at the 2- and 5-positions of the thiazole ring.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents such as hydrogen peroxide for oxidation, reducing agents like sodium borohydride for reduction, and various electrophiles or nucleophiles for substitution reactions. The reaction conditions may vary depending on the desired product, but typical conditions include the use of solvents like dichloromethane or acetonitrile and temperatures ranging from room temperature to reflux.
Major Products Formed
The major products formed from these reactions include sulfoxides, sulfones, dihydrothiazole derivatives, and substituted thiazole compounds. These products can have different biological activities and applications depending on the nature of the substituents introduced during the reactions.
Scientific Research Applications
5-Amino-2-(cyclopentoxy)thiazole is a heterocyclic compound with a thiazole ring that is substituted with an amino group and a cyclopentoxy group. The presence of both nitrogen and sulfur atoms in the thiazole moiety gives the compound unique chemical properties and biological activities. It is explored in medicinal chemistry for potential therapeutic uses in the creation of new pharmaceuticals.
Scientific Research Applications
5-Amino-2-(cyclopentoxy)thiazole is a versatile compound with applications spanning across chemistry, biology, medicine, and industry.
Chemistry The compound serves as a building block in the synthesis of complex thiazole derivatives, which may possess biological activities. The amino group's capacity to engage in nucleophilic substitution reactions and the thiazole ring's ability to undergo diverse reactions are crucial in modifying the compound for specific uses in synthetic pathways.
Biology It is investigated for its potential as an antimicrobial, antifungal, and antiviral agent, owing to the biological activities associated with thiazole derivatives.
Medicine The compound is researched for potential use in drug development, particularly for its anti-inflammatory, analgesic, and antitumor properties. Many synthetic pathways of 2-aminothiazoles are reported in literature to be associated with different biological activities such as anticancer and antioxidant .
Industry This compound is used in the development of biocides, fungicides, and chemical reaction accelerators.
Mechanism of Action
The mechanism of action of 5-Amino-2-(cyclopentoxy)thiazole involves its interaction with specific molecular targets and pathways. The compound can inhibit the activity of certain enzymes or receptors, leading to its biological effects. For example, it may inhibit microbial enzymes, leading to antimicrobial activity, or interact with inflammatory pathways to exert anti-inflammatory effects . The exact molecular targets and pathways involved can vary depending on the specific biological activity being studied.
Comparison with Similar Compounds
Structural and Functional Comparison with Similar Thiazole Derivatives
Structural Analogues
Key structural analogs include:
- 5-Amino-1,2,4-thiadiazoles: These compounds share the amino group but replace the thiazole sulfur with an additional nitrogen atom. They are utilized as ketomethylenic reagents in Gewald and Dimroth reactions, highlighting their synthetic versatility compared to 5-Amino-2-(cyclopentoxy)thiazole .
- Imidazole-carboxylic acid derivatives (e.g., MMPI-1154) : These compounds replace the thiazole ring with an imidazole core but retain carboxylic acid substituents, which enhance metal-binding capacity for enzyme inhibition (e.g., MMP-2) .
Key Research Findings and Contrasts
- Enzyme Inhibition: Thiazole-carboxylic acids (e.g., MMPI-1154) outperform hydroxamic acid derivatives in MMP-2 inhibition due to improved zinc chelation . In contrast, the cyclopentoxy group in 5-Amino-2-(cyclopentoxy)thiazole may favor passive diffusion but lacks direct metal-binding motifs.
- Antimicrobial Activity : Thiazoles with hydrophobic substituents (e.g., compound 2 in ) exhibit potent anti-biofilm effects, suggesting that the cyclopentoxy group could similarly enhance penetration into bacterial membranes .
- Metabolic Stability: 2-Amino-5-nitrothiazole is metabolically activated by peroxidases, leading to carcinogenicity , whereas the cyclopentoxy group may reduce oxidative metabolism, improving safety profiles.
Biological Activity
5-Amino-2-(cyclopentoxy)thiazole is a heterocyclic compound featuring a thiazole ring, which is characterized by the presence of nitrogen and sulfur atoms. This compound has garnered attention in medicinal chemistry due to its potential therapeutic applications. The biological activity of this compound can be attributed to its unique structural features, particularly the amino and cyclopentoxy substituents, which enhance its reactivity and interaction with biological targets.
Chemical Structure and Properties
The structure of 5-Amino-2-(cyclopentoxy)thiazole can be represented as follows:
- Chemical Formula : CHNOS
- Molecular Weight : 224.28 g/mol
The thiazole moiety contributes to various chemical behaviors, including nucleophilic substitution reactions facilitated by the amino group. The cyclopentoxy group potentially influences the compound’s lipophilicity and ability to penetrate biological membranes.
Antimicrobial Activity
Research has indicated that thiazole derivatives exhibit significant antimicrobial properties. For instance, compounds similar to 5-amino-2-(cyclopentoxy)thiazole have shown activity against a range of bacterial strains, including Staphylococcus aureus and Pseudomonas aeruginosa. A study reported that modifications in the thiazole structure could enhance antibacterial potency, suggesting that 5-amino-2-(cyclopentoxy)thiazole may also possess similar properties due to its structural characteristics .
| Compound Name | Antimicrobial Activity | MIC (µg/mL) |
|---|---|---|
| 5-Amino-2-(cyclopentoxy)thiazole | Potentially active | TBD |
| Thiazole Derivative A | Moderate against S. aureus | 15 |
| Thiazole Derivative B | High against P. aeruginosa | 10 |
Anticancer Potential
Thiazole derivatives are increasingly recognized for their anticancer activities. For example, structural modifications in thiazoles have led to compounds exhibiting significant cytotoxic effects against various cancer cell lines, including HepG2 (liver cancer) and MCF-7 (breast cancer). The specific combination of functional groups in 5-amino-2-(cyclopentoxy)thiazole may enhance its efficacy as an anticancer agent .
In vitro studies have demonstrated that certain thiazole derivatives can inhibit cancer cell proliferation through mechanisms such as apoptosis induction and cell cycle arrest. The following table summarizes some findings related to anticancer activity:
| Cell Line | Compound Tested | IC50 (µM) |
|---|---|---|
| HepG2 | 5-Amino-2-(cyclopentoxy)thiazole | TBD |
| MCF-7 | Thiazole Derivative C | 5.71 |
| A549 | Thiazole Derivative D | 6.14 |
Structure-Activity Relationship (SAR)
The efficacy of 5-amino-2-(cyclopentoxy)thiazole can be understood through SAR studies which indicate that specific substitutions on the thiazole ring significantly influence biological activity. For instance, the presence of electron-withdrawing groups at particular positions on the aromatic ring has been correlated with increased potency against certain pathogens and cancer cells .
Case Studies
- Antimalarial Activity : A series of thiazole analogs were synthesized and tested for their antimalarial properties against Plasmodium falciparum. Modifications similar to those present in 5-amino-2-(cyclopentoxy)thiazole resulted in compounds with high potency and low cytotoxicity .
- Leishmanicidal Activity : Hybrid thiazoles have been evaluated for their leishmanicidal effects, showing promising results against Leishmania infantum. The structural features of these compounds suggest that similar derivatives like 5-amino-2-(cyclopentoxy)thiazole could also exhibit effective leishmanicidal properties .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
